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Abstract

Leucoside is a naturally occurring flavonoid glycoside, specifically a kaempferol 3-O-
sambubioside, that has garnered interest within the scientific community for its potential
biological activities. As a member of the flavonoid family, it is presumed to possess antioxidant
and anti-inflammatory properties. This technical guide provides a comprehensive overview of
the known physical and chemical properties of Leucoside, detailed experimental protocols for
its isolation and characterization, and an exploration of its likely biological activities and
associated signaling pathways. All quantitative data are summarized in structured tables for
ease of reference, and key processes are visualized using diagrams to facilitate understanding.

Physical and Chemical Properties

Leucoside is a yellow, powdered substance.[1] Its core structure consists of the flavonol
kaempferol linked to a disaccharide. The detailed physical and chemical properties are
summarized in the tables below.

Table 1: General Properties of Leucoside
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Property Value Source
CAS Number 27661-51-4 [1]
Appearance Yellow powder [1]

Purity >90% (LC/MS-UV) to 99.10% [11[2][3][4]
Source The herbs of Aesculus L., Tea 1]

Seed Extract

Property Value

Source

Molecular Formula C26H28015

[2](5]

Molecular Weight 580.49 g/mol - 580.5 g/mol

[1](21[5]
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Table 3: Solubility and Storage of Leucoside
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Property Details Source

DMSO (1 mg/mL to 100
Solubility mg/mL with ultrasonic), [L112][31[41[6]
Pyridine, Methanol, Ethanol

Storage Temperature -20°C or 2-8°C [11[3][4][6]

. Can be stored for up to 24
Stability . [1]
months at 2-8°C

Experimental Protocols
Isolation of Leucoside by Enzymatic Hydrolysis

Pure Leucoside can be prepared from tea seed extract through enzymatic partial hydrolysis.
This method selectively cleaves specific glycosidic bonds to yield Leucoside.[1][7]

Materials:

Tea Seed Extract (TSE) containing camelliaside B

Pectinex® Ultra SP-L enzyme complex

Deionized water

Appropriate buffer solution for the enzyme

Quenching agent (e.g., heat or chemical inhibitor)

Chromatography equipment (e.g., HPLC) for purification
Protocol:
o Dissolve Tea Seed Extract: Prepare a solution of TSE in the appropriate enzyme buffer.

o Enzymatic Reaction: Add the Pectinex® Ultra SP-L enzyme to the TSE solution. The reaction
selectively hydrolyzes the rhamnosyl moiety of camelliaside B.
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Incubation: Incubate the reaction mixture under optimal conditions for the enzyme
(temperature and pH).

Reaction Quenching: Stop the enzymatic reaction by heat inactivation or by adding a
chemical inhibitor.

Purification: Purify the resulting mixture using chromatographic techniques, such as High-
Performance Liquid Chromatography (HPLC), to isolate pure Leucoside.

Verification: Confirm the identity and purity of the isolated Leucoside using analytical
techniques like LC/MS and NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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